Ethyl 4-oxo-4H,5H,6H,7H-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylate

• IUPAC Name: ethyl 4-oxo-6,7-dihydro-5H-triazolo[1,5-a]pyrazine-3-carboxylate
• InChI: InChI=1S/C8H10N4O3/c1-2-15-8(14)5-6-7(13)9-3-4-12(6)11-10-5/h2-4H2,1H3,(H,9,13)
• InChI Key: IBVPTOFNSKZHMF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C(=O)NCCN2N=N1
• Molecular Formula: C8H10N4O3
• Molecular Weight: 210.19 g/mol

Description

“Ethyl 4-oxo-4H,5H,6H,7H-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylate” is a chemical compound. It is used only for research and development purposes, under the supervision of a technically qualified individual.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Scientific Research Applications

Ethyl 4-oxo-4H,5H,6H,7H-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylate has a wide range of potential applications in scientific research. It has been studied for its ability to inhibit the growth of certain cancer cell lines, as well as its potential to modulate the activity of enzymes involved in the metabolism of drugs. Additionally, this compound has been found to possess antifungal and antibacterial properties, making it a promising candidate for the development of new antibiotics.

Mechanism of Action

Target of Action

Similar compounds with pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds have been identified as novel cdk2 inhibitors . CDK2 (Cyclin-Dependent Kinase 2) is a protein kinase that plays a crucial role in the regulation of the cell cycle .

Mode of Action

Similar compounds have shown to inhibit cdk2, which leads to the inhibition of cell cycle progression . This inhibition can result in the prevention of cell proliferation, making these compounds potential candidates for cancer treatment .

Biochemical Pathways

The inhibition of cdk2 can affect the cell cycle, particularly the transition from the g1 phase to the s phase . This can lead to cell cycle arrest and apoptosis, thereby inhibiting the growth of cancer cells .

Result of Action

Similar compounds have shown significant cytotoxic activities against various cell lines . They have also shown to induce apoptosis within cells , which can lead to the death of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 4-oxo-4H,5H,6H,7H-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylate in laboratory experiments include its low cost, ease of synthesis, and its ability to modulate the activity of enzymes involved in the metabolism of drugs. Additionally, this compound has been found to possess antifungal and antibacterial properties, making it a promising candidate for the development of new antibiotics. However, the exact mechanism of action of this compound is not yet fully understood, and further research is needed to elucidate its biochemical and physiological effects.

Future Directions

The potential future directions for research on Ethyl 4-oxo-4H,5H,6H,7H-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylate include further studies on its mechanism of action and the development of new drugs based on its antifungal and antibacterial properties. Additionally, further research is needed to explore the potential therapeutic applications of this compound, such as its ability to inhibit the growth of certain cancer cell lines. Finally, further studies are needed to elucidate the biochemical and physiological effects of this compound.

Synthesis Methods

Ethyl 4-oxo-4H,5H,6H,7H-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylate can be synthesized through a two-step process. In the first step, 4-bromo-3-methyl-1H-pyrazole-5-carboxylic acid is reacted with this compound in a solvent such as dimethylformamide (DMF). This reaction is then followed by an acid-catalyzed cyclization to produce the desired compound.

Safety and Hazards

The safety data sheet for “Ethyl 4-oxo-4H,5H,6H,7H-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxylate” indicates that it is for research and development use only, under the supervision of a technically qualified individual.